Cas no 6046-41-9 (quinoline-3-sulfonic acid)

quinoline-3-sulfonic acid structure
quinoline-3-sulfonic acid structure
Product Name:quinoline-3-sulfonic acid
CAS No:6046-41-9
MF:C9H7NO3S
MW:209.221781015396
CID:952114
PubChem ID:26338969
Update Time:2025-04-19

quinoline-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • quinoline-3-sulfonic acid
    • 3-quinolinesulfonic acid
    • 3-Sulfo-chinolin
    • Chinolin-3-sulfonsaeure
    • DTXSID30649921
    • SCHEMBL10296114
    • DB-081962
    • 6046-41-9
    • Inchi: 1S/C9H7NO3S/c11-14(12,13)8-5-7-3-1-2-4-9(7)10-6-8/h1-6H,(H,11,12,13)
    • InChI Key: ITXXHPLNLYEVQT-UHFFFAOYSA-N
    • SMILES: S(C1=CN=C2C=CC=CC2=C1)(=O)(=O)O

Computed Properties

  • Exact Mass: 209.01500
  • Monoisotopic Mass: 209.01466426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.64000
  • LogP: 2.56230
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